Cas no 2171644-44-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid)

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a 3-fluorophenyl ethylcarbamoyl side chain, enhancing its utility in constructing modified peptide backbones with targeted properties. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for efficient deprotection under mild basic conditions. Its carboxylic acid functionality facilitates coupling reactions, while the fluorinated aromatic moiety may influence peptide stability and binding interactions. This derivative is particularly valuable in medicinal chemistry and bioconjugation, where precise structural modifications are required. High purity and well-defined reactivity make it suitable for research requiring controlled incorporation of fluorinated motifs.
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid structure
2171644-44-1 structure
Product Name:3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid
CAS No:2171644-44-1
MF:C27H25FN2O5
MW:476.496210813522
CID:5814586
PubChem ID:165549394
Update Time:2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
    • 2171644-44-1
    • EN300-1481489
    • Inchi: 1S/C27H25FN2O5/c1-16(17-7-6-8-18(28)13-17)29-26(33)24(14-25(31)32)30-27(34)35-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,16,23-24H,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
    • InChI Key: UGFREPJCVKSBAA-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 476.17475006g/mol
  • Monoisotopic Mass: 476.17475006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1481489-0.05g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
0.05g
$2829.0 2023-06-06
Enamine
EN300-1481489-0.1g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
0.1g
$2963.0 2023-06-06
Enamine
EN300-1481489-0.25g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
0.25g
$3099.0 2023-06-06
Enamine
EN300-1481489-0.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
0.5g
$3233.0 2023-06-06
Enamine
EN300-1481489-1.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
1g
$3368.0 2023-06-06
Enamine
EN300-1481489-2.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
2.5g
$6602.0 2023-06-06
Enamine
EN300-1481489-5.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
5g
$9769.0 2023-06-06
Enamine
EN300-1481489-10.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
10g
$14487.0 2023-06-06
Enamine
EN300-1481489-50mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
50mg
$2829.0 2023-09-28
Enamine
EN300-1481489-100mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(3-fluorophenyl)ethyl]carbamoyl}propanoic acid
2171644-44-1
100mg
$2963.0 2023-09-28

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid, identified by the CAS registry number 2171644-44-1, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biochemistry. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a 3-fluorophenyl substituent, and a propanoic acid backbone. The combination of these functional groups makes it a versatile building block in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of peptide-based drugs, where the Fmoc group serves as a protecting agent during peptide synthesis. The presence of the 3-fluorophenyl group introduces additional chemical diversity, enabling the molecule to interact with various biological targets. This has led to investigations into its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases.

The chemical structure of 2171644-44-1 is characterized by a central propanoic acid moiety, which is substituted at the third carbon with both an Fmoc-amino group and a 1-(3-fluorophenyl)ethylcarbamoyl group. This unique arrangement allows for precise control over the molecule's physical and chemical properties. The Fmoc group, derived from fluorene, is well-known for its stability under mild reaction conditions, making it an ideal protective group in organic synthesis. Meanwhile, the 3-fluorophenyl substituent introduces electronic and steric effects that can modulate the molecule's reactivity and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and carboxylation reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of its production. These advancements have made it possible to explore its applications in large-scale manufacturing processes.

The biological activity of 2171644-44-1 has been extensively studied in vitro and in vivo models. Experimental data indicate that it exhibits potent inhibitory effects on several enzymes implicated in inflammatory processes and cancer progression. Furthermore, its ability to penetrate cellular membranes suggests potential utility as a drug delivery agent or as a component of targeted drug delivery systems.

From an environmental perspective, the compound has been assessed for its biodegradability and ecotoxicological impact. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 2171644-44-1, or 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(3-fluorophenyl)ethylcarbamoyl}propanoic acid, represents a cutting-edge molecule with diverse applications in pharmaceutical research and materials science. Its unique chemical structure, combined with recent advances in synthetic methodology and biological characterization, positions it as a promising candidate for future therapeutic interventions.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited